Cas no 124868-43-5 (1H-1,2,3-Triazolo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro-)

• Product Name: 1H-1,2,3-Triazolo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro-
• CAS No: 124868-43-5
• MF: C₄H₃N₅O₂
• MW: 153.098919153214
• CID: 1217198
• PubChem ID: 6403459
• Update Time: 2025-04-20

1H-1,2,3-Triazolo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazolo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro-
• AKOS001757151
• 5,6-dihydro-2H-triazolo[4,5-d]pyridazine-4,7-dione
• STK681099
• CS-0334748
• 5,6-dihydro-1h-[1,2,3]triazolo[4,5-d]pyridazine-4,7-dione
• 124868-43-5
• 1H-[1,2,3]triazolo[4,5-d]pyridazine-4,7-diol
• 1H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-d]pyridazine-4,7-dione

• Inchi： 1S/C4H3N5O2/c10-3-1-2(6-9-5-1)4(11)8-7-3/h(H,7,10)(H,8,11)(H,5,6,9)
• InChI Key： OFOWYXHDQSVWJJ-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(NN1)=O)=NNN=2

Computed Properties

• Exact Mass: 153.02879
• Monoisotopic Mass: 153.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.8A^2
• XLogP3: -1.2

Experimental Properties

• PSA: 99.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines